![molecular formula C7H15ClO3 B1606143 1-(2-Chloro-ethoxy)-2-(2-methoxy-ethoxy)-ethane CAS No. 52995-76-3](/img/structure/B1606143.png)
1-(2-Chloro-ethoxy)-2-(2-methoxy-ethoxy)-ethane
Overview
Description
1-(2-Chloro-ethoxy)-2-(2-methoxy-ethoxy)-ethane is a useful research compound. Its molecular formula is C7H15ClO3 and its molecular weight is 182.64 g/mol. The purity is usually 95%.
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Scientific Research Applications
Selective Lead(II) Extraction
1-(2-Chloro-ethoxy)-2-(2-methoxy-ethoxy)-ethane has been studied in the context of selective extraction of lead(II) ions. Research demonstrates the use of acyclic polyether dicarboxylic acids, possessing pseudo-18-crown-6 frameworks, for this purpose. These compounds, including derivatives of this compound, exhibit enhanced selectivity for lead(II) over copper(II) ions, indicating potential applications in environmental remediation and recycling processes (Hayashita et al., 1999).
Dehydrohalogenation of Ethyl Halides
The compound has been involved in studies focusing on the dehydrohalogenation of ethyl halides. These studies examine the kinetics of the decomposition of ethyl halides, including chloroethane and 1-chloro-2-methoxyethane, using computational methods. The findings are relevant to understanding reaction mechanisms and designing more efficient chemical processes (Ahubelem et al., 2014).
Infrared Spectroscopy Studies
Infrared spectroscopic studies have utilized variants of this compound, such as 1-methoxy-2-(methylthio)ethane, to investigate intramolecular interactions. These studies provide valuable insights into the structural dynamics and chemical bonding in such molecules, contributing to a deeper understanding of molecular behavior (Yoshida, 1997).
Organometallic Chemistry
The compound's derivatives have been studied in organometallic chemistry, particularly in reactions involving the exchange of chloro and ethoxy groups. Such studies contribute to the field of organosilicon chemistry, providing insights into the mechanisms of substituent exchange reactions, which are crucial for the synthesis of various organometallic compounds (Suryanarayanan et al., 1973).
Photocatalytic Conversion of Methane to Ethylene
The role of alkoxy intermediates, including methoxy and ethoxy, in the photocatalytic conversion of methane to ethylene has been explored. This research is significant for developing novel methods for converting methane, a major greenhouse gas, into more valuable chemicals using photocatalysis (Jiang et al., 2020).
Properties
IUPAC Name |
1-[2-(2-chloroethoxy)ethoxy]-2-methoxyethane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15ClO3/c1-9-4-5-11-7-6-10-3-2-8/h2-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WODLURYTHKQUET-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOCCOCCCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15ClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50338244 | |
Record name | 1-chloro-3,6,9-trioxadecane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50338244 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
52995-76-3 | |
Record name | 1-chloro-3,6,9-trioxadecane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50338244 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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